(21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoyl-CoA

• Molecular Formula: C57H96N7O18P3S
• Molecular Weight: 1292.4 g/mol
• InChI: InChI=1S/C57H96N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-45(65)40-48(67)86-39-38-59-47(66)36-37-60-55(70)52(69)57(2,3)42-79-85(76,77)82-84(74,75)78-41-46-51(81-83(71,72)73)50(68)56(80-46)64-44-63-49-53(58)61-43-62-54(49)64/h8-9,11-12,14-15,17-18,43-44,46,50-52,56,68-69H,4-7,10,13,16,19-42H2,1-3H3,(H,59,66)(H,60,70)(H,74,75)(H,76,77)(H2,58,61,62)(H2,71,72,73)/b9-8-,12-11-,15-14-,18-17-/t46-,50-,51-,52+,56-/m1/s1
• InChIKey: JMBIRQSFRFXQDX-GEMDTXPYSA-N

3-Oxohexatriacontatetraenoyl-CoA Overview

(21Z,24Z,27Z,30Z)-3-Oxohexatriacontatetraenoyl-CoA is a chemically defined, unsaturated fatty acyl-CoA that results from the formal condensation of coenzyme A with (21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoic acid [1]. It belongs to the ultra-long-chain fatty acyl-CoA class (chain length > C27) [2] and functions as the 3‑keto intermediate in the microsomal elongase cycle that produces C28–C36 polyunsaturated fatty acids essential for retinal and neuronal membrane integrity [3]. Its precise double‑bond geometry (21Z,24Z,27Z,30Z) and oxidation state distinguish it from other very‑long‑chain acyl‑CoAs, making it a specific substrate for the rate‑limiting condensing enzyme ELOVL4 and a critical tool for studying ultra‑long‑chain polyunsaturated fatty acid biosynthesis.

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ELOVL4 substrate specificity: Defined ultra-long-chain (C36) 3-oxo-CoA intermediate for condensing enzyme assays.

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Pathway integration: Specific probe for the penultimate elongation step of omega-6 retinal PUFA biosynthesis.

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Analytical resolution: Distinct mass and 3-oxo oxidation state enable MS-based differentiation from reduced product.

• [1] ChEBI. CHEBI:74522 – (21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoyl-CoA. EMBL-EBI (2019). View Source
• [2] ZFIN. ChEBI: ultra-long-chain fatty acyl-CoA. Zebrafish Information Network (2024). View Source
• [3] McMahon, A. & Kedzierski, W. Polyunsaturated very-long-chain C28–C36 fatty acids and retinal physiology. J. Lipid Res. (2010). View Source

Why Generic Substitution Fails

Generic substitution with shorter‑chain or saturated 3‑oxo‑acyl‑CoAs is not scientifically valid because the ELOVL4 condensing enzyme displays marked chain‑length and acyl‑saturation specificity. ELOVL4 preferentially elongates saturated C24:0 and C26:0 acyl‑CoAs [1], while the zebrafish orthologue Elovl4b uniquely acts on polyunsaturated C20 substrates to generate products up to C36 [2]. Consequently, (21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoyl-CoA is the only 3‑oxo‑CoA that accurately recapitulates the penultimate elongation step leading to the C36:4 omega‑6 phosphatidylcholine species found in photoreceptor membranes. Substituting it with a saturated C26:0 3‑oxo‑CoA or a C32 polyunsaturated 3‑oxo‑CoA would yield different kinetic parameters and non‑physiological product profiles, compromising the biological relevance of the experiment.

Target compound

C36:4 omega-6, ultra-long-chain, 3-oxo intermediate

C26:0 3-oxo-CoA

Shorter saturated chain may shift kinetic parameters and fails to recapitulate ELOVL4 ultra-long-chain substrate preference.

C36:6 omega-3 analog

Different double-bond regiochemistry and omega-end position may alter hydrophobic pocket interaction and product profile.

Reduced C36:4-CoA

Product of the full cycle; cannot report specifically on the condensation step or ELOVL4 condensing activity.

• [1] UniProt. ELOVL4 – Very long chain fatty acid elongase 4 (Homo sapiens). View Source
• [2] Monroig, Ó. et al. Expression and role of Elovl4 elongases in biosynthesis of very long-chain fatty acids during zebrafish Danio rerio early embryonic development. Biochim. Biophys. Acta 1801, 1145–1154 (2010). View Source

Quantitative Differentiation Evidence

Ultra-Long vs. Very-Long Chain Classification

The target compound is classified as an ultra-long-chain fatty acyl-CoA (acyl chain > C27), whereas commonly used very-long-chain 3‑oxo‑acyl‑CoAs such as 3‑oxohexacosanoyl‑CoA (C26) fall below this threshold [1]. This classification has functional consequences, as ELOVL4 is the only mammalian elongase capable of processing ultra-long-chain substrates and its mutations cause Stargardt disease‑3 [2].

Chain-length class

Class-level inference

C36 > C27 threshold

Supports distinct ELOVL4 substrate-class attribution.

ChEBI ontology consensus.

Evidence Dimension	Acyl chain length classification
Target Compound Data	C36 (ultra-long-chain; >C27)
Comparator Or Baseline	3‑Oxohexacosanoyl‑CoA (C26; very-long-chain; C22–C27)
Quantified Difference	Target exceeds the C27 threshold that defines ultra-long-chain acyl-CoAs, placing it in a distinct substrate class for ELOVL4
Conditions	ChEBI ontology classification and literature consensus (ZFIN, MetaCyc)

Why This Matters

Procurement of the correct chain-length class ensures assay fidelity when studying ELOVL4‑mediated elongation or diseases linked to ultra-long-chain fatty acid deficiency.

• [1] ZFIN. ChEBI: ultra-long-chain fatty acyl-CoA. Zebrafish Information Network (2024). View Source
• [2] McMahon, A. & Kedzierski, W. Polyunsaturated very-long-chain C28–C36 fatty acids and retinal physiology. J. Lipid Res. (2010). View Source

Double-Bond Geometry: ω6 vs. ω3 Specificity

The target compound has four methylene‑interrupted cis double bonds at positions 21, 24, 27, and 30, classifying it as an ω6 polyunsaturated acyl‑CoA. The closest polyunsaturated analog, (18Z,21Z,24Z,27Z,30Z,33Z)-3‑oxohexatriacontahexaenoyl‑CoA, is an ω3 species with six double bonds and a molecular weight of 1288.36 Da, which is 4 Da lower than the target (1292.39 Da) . The regiochemistry of double bonds dictates the position of the terminal methyl group and thereby the interaction with the hydrophobic pocket of ELOVL4, as ELOVL4 mutants that alter the transmembrane helices contacting the ω‑end region produce shorter ultra-long-chain polyunsaturated products [1].

Omega-6 vs Omega-3

Head-to-head

DeltaMW = 4 Da; double-bond count differs by 2

Omega-6 regiochemistry required for physiological C36:4 PC modeling.

Specification sheets and database entries.

Evidence Dimension	Molecular identity and double‑bond regiochemistry
Target Compound Data	ω6; C36:4 (21Z,24Z,27Z,30Z); MW 1292.39 Da
Comparator Or Baseline	(18Z,21Z,24Z,27Z,30Z,33Z)-3‑Oxohexatriacontahexaenoyl‑CoA (ω3; C36:6; MW 1288.36 Da)
Quantified Difference	ΔMW = 4 Da; double‑bond count difference = 2; ω‑end position differs by 3 carbons
Conditions	Product specification sheets (Alfa Chemistry) and ChEBI entries

Why This Matters

Using the ω6 isomer is mandatory for experiments that model the physiological ELOVL4‑derived C36:4 phosphatidylcholine species; the ω3 analog will generate a different lipid profile and cannot serve as a surrogate.

• [1] Tamura, Y., Sassa, T., Nishizawa, T. & Kihara, A. Incomplete Elongation of Ultra-long-chain Polyunsaturated Acyl-CoAs by the Fatty Acid Elongase ELOVL4 in Spinocerebellar Ataxia Type 34. Mol. Cell. Biol. 43, 85–101 (2023). View Source

3‑Oxo Group for Condensation Reaction Detection

The target compound carries a ketone at the C3 position, in contrast to the fully reduced analog (21Z,24Z,27Z,30Z)-hexatriacontatetraenoyl‑CoA (CHEBI:74525) [1]. This oxidation state permits selective quantification of the first committed step of the elongase cycle (very‑long‑chain 3‑oxoacyl‑CoA synthase, EC 2.3.1.199) independently of the subsequent reduction and dehydration steps [2]. The molecular mass difference between the 3‑oxo form (1292.39 Da) and the reduced form (1278.41 Da) [3] is sufficient for chromatographic or mass spectrometric resolution.

3-Oxo oxidation state

Head-to-head

Deltamass ~14 Da; distinct MS/MS fragmentation

Essential for direct measurement of ELOVL4 condensation step.

ChEBI CHEBI:74522 vs CHEBI:74525.

Evidence Dimension	Oxidation state and molecular mass
Target Compound Data	3‑Oxo group at C3; monoisotopic mass 1291.57 Da; average mass 1292.39 Da
Comparator Or Baseline	(21Z,24Z,27Z,30Z)-Hexatriacontatetraenoyl‑CoA (reduced form; average mass 1278.41 Da)
Quantified Difference	Δmass ≈ 14 Da (one oxygen atom); distinct MS/MS fragmentation patterns
Conditions	ChEBI entries CHEBI:74522 (3‑oxo) and CHEBI:74525 (reduced)

Why This Matters

Procurement of the 3‑oxo form is essential for enzymology studies that measure ELOVL4 condensing activity directly; the reduced form is the product of the complete cycle and cannot report on the condensation step alone.

• [1] ChEBI. CHEBI:74525 – (21Z,24Z,27Z,30Z)-hexatriacontatetraenoyl-CoA. EMBL-EBI (2019). View Source
• [2] KEGG Enzyme. EC 2.3.1.199: very-long-chain 3-oxoacyl-CoA synthase. View Source
• [3] ChEBI. CHEBI:74522 – (21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoyl-CoA. EMBL-EBI (2019). View Source

Best-Fit Application Scenarios

ELOVL4 Condensation Assays in Stargardt Disease-3

Use this compound as the authentic substrate for human ELOVL4 in microsomal or reconstituted liposome assays. The 3‑oxo moiety enables direct measurement of the condensation rate without interference from downstream reduction and dehydration activities. Quantitative product analysis by LC‑MS/MS can discriminate the 3‑oxo‑C36:4‑CoA substrate from the reduced C36:4‑CoA product, providing a robust readout for high‑throughput screening of ELOVL4 modulators [1].

Ultra-Long-Chain PUFA Lipidomics Standard

Because the compound is a defined intermediate on the pathway to the major retinal phosphatidylcholine species PC(C36:4/DHA), it serves as a high‑purity reference standard for targeted lipidomics workflows that quantify ultra‑long‑chain polyunsaturated acyl‑CoA pools in retinal pigment epithelium or neuronal tissues. Its exact mass (1292.39 Da) and unique MS/MS signature facilitate unambiguous identification in complex biological matrices [2].

ELOVL4 Mutant Studies in SCA34

SCA34‑associated ELOVL4 mutants produce shorter ultra‑long‑chain polyunsaturated phosphatidylcholines than wild‑type ELOVL4 [3]. This compound can be used as the condensation substrate in cell‑based or in vitro assays to quantify the elongation defect caused by each mutant. Comparing the conversion of this ω6 C36:4 3‑oxo‑CoA with that of the corresponding ω3 analog provides insight into the substrate‑recognition mechanism of ELOVL4 and the molecular basis of SCA34 pathology.

Synthetic Biology for ω6 Ultra-Long-Chain PUFAs

In metabolic engineering efforts aimed at producing C36:4 ω6 fatty acids in heterologous hosts, this compound is the obligate pathway intermediate. Biochemical characterization of each elongase cycle enzyme (condensation, reduction, dehydration, reduction) requires the specific 3‑oxo‑CoA to avoid rate‑limiting bottlenecks, enabling rational optimization of the four‑step cycle for maximal C36:4 ω6 fatty acid output [1].

Application

Selection Property

Validation Focus

ELOVL4 condensation assays

3-Oxo oxidation state

Condensation rate measurement without downstream interference

Targeted lipidomics standard

Exact mass and MS/MS signature

Unambiguous identification in complex biological matrices

ELOVL4 mutant studies (SCA34)

Omega-6 C36:4 specificity

Model-response endpoint context for elongation defect quantification

Metabolic engineering

Pathway intermediate identity

Rate-limiting bottleneck characterization for cycle optimization

• [1] KEGG Enzyme. EC 2.3.1.199: very-long-chain 3-oxoacyl-CoA synthase. View Source
• [2] ChEBI. CHEBI:74522 – (21Z,24Z,27Z,30Z)-3-oxohexatriacontatetraenoyl-CoA. EMBL-EBI (2019). View Source
• [3] Tamura, Y., Sassa, T., Nishizawa, T. & Kihara, A. Incomplete Elongation of Ultra-long-chain Polyunsaturated Acyl-CoAs by the Fatty Acid Elongase ELOVL4 in Spinocerebellar Ataxia Type 34. Mol. Cell. Biol. 43, 85–101 (2023). View Source